6-methoxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline
Description
The compound “6-methoxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline” belongs to a class of organic compounds known as tetrahydroisoquinolines . These are compounds containing a tetrahydroisoquinoline moiety, which consists of a benzene connected to a 1,2,3,4-tetrahydroisoquinoline to form a 2,3,4,5-tetrahydro-1H-2-benzazepine skeleton .
Chemical Reactions Analysis
Again, while specific information on this compound is lacking, similar compounds such as 1-benzo[1,3]dioxol-5-yl-indoles have been synthesized via a Pd-catalyzed C-N cross-coupling .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-methoxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline involves the condensation of 2-methoxyphenethylamine with acetone followed by reduction of the resulting imine to yield the desired product.", "Starting Materials": [ "2-methoxyphenethylamine", "Acetone", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethanol" ], "Reaction": [ "Step 1: Condensation of 2-methoxyphenethylamine with acetone in the presence of hydrochloric acid to form the imine intermediate.", "Step 2: Reduction of the imine intermediate using sodium borohydride in methanol to yield the amine intermediate.", "Step 3: Cyclization of the amine intermediate using sodium hydroxide in ethanol to form the desired product, 6-methoxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline." ] } | |
CAS RN |
1017179-87-1 |
Product Name |
6-methoxy-1-(propan-2-yl)-1,2,3,4-tetrahydroisoquinoline |
Molecular Formula |
C13H19NO |
Molecular Weight |
205.3 |
Purity |
95 |
Origin of Product |
United States |
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